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Compound of Interest

Compound Name: 2-(2-Pyrazinyl)-2-propanol

Cat. No.: B15321089 Get Quote

Disclaimer: Information regarding the specific compound 2-(2-Pyrazinyl)-2-propanol was not

readily available. This guide focuses on the closely related and structurally similar compound,

2-(3-Methyl-2-pyrazinyl)-2-propanol.

This technical guide provides a comprehensive overview of 2-(3-Methyl-2-pyrazinyl)-2-

propanol, a heterocyclic alcohol of interest to researchers and professionals in the fields of

medicinal chemistry and drug development. This document details its chemical identity,

physicochemical properties, synthesis, and potential applications, with a focus on presenting

clear, actionable data and methodologies.

Chemical Identity and Properties
2-(3-Methyl-2-pyrazinyl)-2-propanol is a substituted pyrazine derivative. The central pyrazine

ring, a nitrogen-containing aromatic heterocycle, is a common scaffold in pharmacologically

active compounds.

Physicochemical Data
The key physicochemical properties of 2-(3-Methyl-2-pyrazinyl)-2-propanol are summarized in

Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15321089?utm_src=pdf-interest
https://www.benchchem.com/product/b15321089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15321089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 41110-31-0 [1]

Molecular Formula C₈H₁₂N₂O [1]

Molecular Weight 152.19 g/mol [1]

IUPAC Name
2-(3-methylpyrazin-2-

yl)propan-2-ol
[1]

Melting Point 98–102°C [1]

Boiling Point
Estimated 285–290°C at 760

mmHg
[1]

InChI

InChI=1S/C8H12N2O/c1-6-

7(8(2,3)11)10-5-4-9-6/h4-

5,11H,1-3H3

[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.

Spectroscopy Data Reference

¹H NMR (400 MHz, CDCl₃)

δ 8.45 (s, 1H, pyrazine-H),

4.20 (m, 1H, -CH(OH)-), 2.55

(s, 3H, -CH₃)

[1]

IR (KBr)
3350 cm⁻¹ (O-H stretch), 1600

cm⁻¹ (C=N stretch)
[1]

Synthesis
The primary synthetic route to 2-(3-Methyl-2-pyrazinyl)-2-propanol is through a Grignard

reaction. This method involves the nucleophilic addition of a Grignard reagent to a carbonyl

group on the pyrazine scaffold.

Experimental Protocol: Grignard Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.vulcanchem.com/product/vc18205334
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15321089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following is a representative experimental protocol for the synthesis of 2-(3-methylpyrazin-

2-yl)propan-2-ol. This protocol is based on general procedures for Grignard reactions with

pyrazine derivatives and may require optimization.

Materials:

2-Acetyl-3-methylpyrazine

Methylmagnesium bromide (MeMgBr) solution in a suitable solvent (e.g., diethyl ether or

THF)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a condenser under an inert atmosphere.

Reactant Addition: Dissolve 2-acetyl-3-methylpyrazine in anhydrous diethyl ether or THF and

add it to the reaction flask.

Grignard Reagent Addition: Cool the flask in an ice bath (0°C). Slowly add the

methylmagnesium bromide solution from the dropping funnel to the stirred solution of the

pyrazine derivative.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours until the reaction is complete (monitor by TLC).

Quenching: Cool the reaction mixture again in an ice bath and slowly add saturated aqueous

ammonium chloride solution to quench the excess Grignard reagent.
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Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer with diethyl ether or another suitable organic solvent.

Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium

sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain

the crude product.

Purification: The crude 2-(3-Methyl-2-pyrazinyl)-2-propanol can be purified by column

chromatography on silica gel or by recrystallization.

Applications in Drug Development
Pyrazine derivatives are a well-established class of compounds in medicinal chemistry,

exhibiting a wide range of biological activities.

Antimicrobial Activity
Derivatives of pyrazine have shown potential as antimicrobial agents. While a specific

experimental protocol for evaluating the antimicrobial activity of 2-(3-Methyl-2-pyrazinyl)-2-

propanol is not available, a general approach based on established methods is provided below.

General Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

Microorganism Preparation: Prepare a standardized inoculum of the target bacteria (e.g.,

Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

Compound Dilution: Prepare a series of twofold dilutions of the test compound in the broth

medium in a 96-well microtiter plate.

Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

MIC Determination: The MIC is determined as the lowest concentration of the compound that

completely inhibits the visible growth of the microorganism.

Kinase Inhibition
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The pyrazine scaffold is present in numerous kinase inhibitors. The potential of 2-(3-Methyl-2-

pyrazinyl)-2-propanol as a kinase inhibitor would typically be evaluated through in vitro kinase

assays.

Visualization
Chemical Structure
Caption: Chemical structure of 2-(3-Methyl-2-pyrazinyl)-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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